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Compound of Interest

Compound Name: 1-Fluoro-2-iodo-4-nitrobenzene

Cat. No.: B1337161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1-Fluoro-2-iodo-4-nitrobenzene (CAS No. 177363-10-9). The information is intended to guide

laboratory personnel in the safe use of this compound, minimizing exposure risks and ensuring

proper emergency response.

Hazard Identification and Classification
1-Fluoro-2-iodo-4-nitrobenzene is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

Signal Word: Danger

Hazard Pictograms:

GHS06 (Skull and Crossbones)

GHS08 (Health Hazard)

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.
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Property Value

Molecular Formula C₆H₃FINO₂

Molecular Weight 267.00 g/mol [1][2]

Appearance Dark yellow solid[3]

Melting Point 21 - 25.8 °C[4][5]

Boiling Point 205 - 296 °C[4][5]

Flash Point 83 °C (181.4 °F)[6][7]

Solubility Insoluble in cold water.[5]

Exposure Controls and Personal Protection
Strict adherence to the following exposure control measures is mandatory to ensure personnel

safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4][6][8][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][10]

Personal Protective Equipment (PPE)
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PPE Type Specification

Eye/Face Protection

Chemical safety goggles or a face shield

meeting OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[6][7][8][10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[6]

[7][8][10] Gloves must be inspected before use

and disposed of properly after.[4]

Respiratory Protection

If ventilation is inadequate, use a NIOSH/MSHA

or European Standard EN 149 approved

respirator.[6][7][8][10] A full-face air-purifying

respirator is recommended when the

concentration and type of airborne substances

are known.[11]

A logical workflow for handling 1-Fluoro-2-iodo-4-nitrobenzene is depicted in the following

diagram:
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Safe Handling Workflow for 1-Fluoro-2-iodo-4-nitrobenzene

Preparation

Handling

Cleanup & Disposal

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood & Emergency Equipment

Weigh Chemical in Fume Hood

Proceed with Caution

Perform Experiment

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Container

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling 1-Fluoro-2-iodo-4-nitrobenzene.
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First-Aid Measures
In the event of exposure, immediate action is critical. The following table outlines the

appropriate first-aid measures.

Exposure Route First-Aid Protocol

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, administer oxygen. Seek immediate

medical attention.[3][6][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[6][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6][8]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

The following diagram illustrates the emergency response procedure:
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Emergency Response Protocol

Exposure Event Occurs

Assess the Situation
(Route of Exposure)

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration

Remove Contaminated Clothing
Flush with Water for 15 min Flush with Water for 15 min Do NOT Induce Vomiting

Give Water/Milk if Conscious

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency first-aid response to exposure.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][8]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[8]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including nitrogen oxides, carbon monoxide, carbon dioxide,

and hydrogen iodide.[10][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][6][8]

Accidental Release
Personal Precautions: Evacuate unnecessary personnel.[8] Wear appropriate personal

protective equipment as outlined in Section 3.2. Ensure adequate ventilation.[4][9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: For spills, absorb with an inert material (e.g., vermiculite, sand, or

earth) and place in a suitable, closed container for disposal.[6][8] For minor spills of solids,

use dry clean-up procedures and avoid generating dust.[12]

Handling, Storage, and Disposal
Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors or dust.[8]

Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8] Keep

away from heat, sparks, and flame.[6]

Disposal: Dispose of contents and container to a hazardous or special waste collection point

in accordance with local, regional, national, and/or international regulations.[8]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[6]

Conditions to Avoid: Direct sunlight, extremely high or low temperatures, and incompatible

materials.[6][8]

Incompatible Materials: Strong oxidizing agents and strong bases.[6][10]
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Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, carbon dioxide, and

fluoride/iodide fumes.[6][12]

Toxicological and Ecological Information
Toxicology

Acute Toxicity:

LDLO Oral - Rat: 250 mg/kg[4]

LC50 Inhalation - Rat - 4 h: 2,600 mg/m³[4]

Health Effects:

Harmful if swallowed, in contact with skin, or if inhaled.[4][8]

May cause damage to organs through prolonged or repeated exposure.[4][8]

Absorption into the body may cause cyanosis (bluish discoloration of the skin due to

deficient oxygenation of the blood), with effects possibly delayed.[6]

Ecology
Toxicity to Fish: LC50 - Pimephales promelas (fathead minnow) - 28.4 mg/l - 96 h[4]

Environmental Fate: This substance is considered toxic to aquatic life with long-lasting

effects. Discharge into the environment must be avoided.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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